Cas no 2387585-43-3 ((2R)-2-amino-2-(4-tert-butoxycarbonyl-4-azaspiro[2.5]octan-7-yl)acetic acid)

• Product Name: (2R)-2-amino-2-(4-tert-butoxycarbonyl-4-azaspiro[2.5]octan-7-yl)acetic acid
• CAS No: 2387585-43-3
• MF: C₁₄H₂₄N₂O₄
• MW: 284.351364135742
• CID: 5271620
• Update Time: 2026-03-09

(2R)-2-amino-2-(4-tert-butoxycarbonyl-4-azaspiro[2.5]octan-7-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Azaspiro[2.5]octane-7-acetic acid, α-amino-4-[(1,1-dimethylethoxy)carbonyl]-, (αR)-
• (2R)-2-amino-2-(4-tert-butoxycarbonyl-4-azaspiro[2.5]octan-7-yl)acetic acid

• Inchi： 1S/C14H24N2O4/c1-13(2,3)20-12(19)16-7-4-9(10(15)11(17)18)8-14(16)5-6-14/h9-10H,4-8,15H2,1-3H3,(H,17,18)/t9?,10-/m1/s1
• InChI Key： XRIFWWNOOCKXJD-QVDQXJPCSA-N
• SMILES： C1C2(CC([C@@H](N)C(O)=O)CCN2C(OC(C)(C)C)=O)C1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 434.3±20.0 °C(Predicted)
• pka: 2.38±0.10(Predicted)

Additional information on (2R)-2-amino-2-(4-tert-butoxycarbonyl-4-azaspiro[2.5]octan-7-yl)acetic acid

Introduction to (2R)-2-amino-2-(4-tert-butoxycarbonyl-4-azaspiro[2.5]octan-7-yl)acetic Acid (CAS No. 2387585-43-3)

(2R)-2-amino-2-(4-tert-butoxycarbonyl-4-azaspiro[2.5]octan-7-yl)acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 2387585-43-3, belongs to a class of molecules known for their spirocyclic structure, which often contributes to enhanced binding affinity and selectivity in biological targets. The presence of both amino and carbamate functional groups further enhances its versatility, making it a valuable intermediate in the synthesis of more complex pharmacological agents.

The molecular framework of (2R)-2-amino-2-(4-tert-butoxycarbonyl-4-azaspiro[2.5]octan-7-yl)acetic acid incorporates a spirocyclic core, which is a key feature that distinguishes it from other acetic acid derivatives. The spirocyclic structure is formed by the fusion of two rings, in this case, an eight-membered azaspiro ring with a five-membered lactam ring. This unique configuration imparts rigidity to the molecule, which can be advantageous in terms of stability and interaction with biological targets. Additionally, the incorporation of a tert-butoxycarbonyl (Boc) group at the 4-position of the azaspiro ring provides a protective function for the amino group, allowing for selective deprotection during synthetic processes.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as scaffolds for drug discovery. The spirocyclic core can serve as a privileged structure, meaning it is more likely to exhibit desirable pharmacological properties such as improved solubility, reduced metabolic clearance, and enhanced binding affinity. The specific arrangement of atoms in (2R)-2-amino-2-(4-tert-butoxycarbonyl-4-azaspiro[2.5]octan-7-yl)acetic acid makes it an attractive candidate for further exploration in medicinal chemistry.

The compound's amino group at the 2-position is particularly noteworthy, as it can be readily modified through various chemical reactions to introduce additional functional groups or linkages. This flexibility allows researchers to tailor the molecule for specific biological activities. For instance, the amino group can be coupled with carboxylic acids via amide bond formation, enabling the synthesis of peptidomimetics or other bioactive molecules. Furthermore, the presence of the Boc group ensures that the amino group remains protected until it is needed for subsequent reactions, thereby preventing unwanted side reactions.

The tert-butoxycarbonyl (Boc) group at the 4-position of the azaspiro ring not only provides protection for the amino group but also influences the overall electronic properties of the molecule. Boc groups are known for their stability under various reaction conditions and their ability to enhance solubility in organic solvents. This makes (2R)-2-amino-2-(4-tert-butoxycarbonyl-4-azaspiro[2.5]octan-7-yl)acetic acid a convenient building block for multi-step synthetic routes where selective deprotection is required.

Recent studies have highlighted the potential of spirocyclic compounds in addressing various therapeutic challenges. For example, spirocyclic scaffolds have been explored in the development of drugs targeting neurological disorders due to their ability to cross the blood-brain barrier efficiently. Additionally, these compounds have shown promise in anticancer research, where their unique structural features contribute to selective inhibition of cancer cell proliferation. The versatility of (2R)-2-amino-2-(4-tert-butoxycarbonyl-4-azaspiro[2.5]octan-7-yl)acetic acid makes it a valuable asset in these efforts.

The synthesis of (2R)-2-amino-2-(4-tert-butoxycarbonyl-4-azaspiro[2.5]octan-7-y lacetic acid involves several key steps that highlight its complexity and synthetic challenge. The spirocyclic core is typically formed through intramolecular cyclization reactions, often requiring precise control over reaction conditions to achieve high yields and enantioselectivity. The introduction of the Boc group and subsequent modifications require careful optimization to ensure regioselectivity and functional group compatibility.

In conclusion, (2R)-2-amino - 2-( 4 - tert - butoxycarbonyl - 4 - azaspiro[ 2 . 5 ] octan - 7 - y lacetic acid (CAS No. 2387585 -43 -3 ) represents an intriguing compound with significant potential in pharmaceutical research and development. Its unique structural features, including the spirocyclic core and functional groups such as amino and carbamate moieties, make it a versatile intermediate for synthesizing novel bioactive molecules. The compound's stability and reactivity under various conditions further enhance its value as a building block in drug discovery efforts aimed at addressing diverse therapeutic challenges.